Cas no 1806783-55-0 (3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806783-55-0
• MF: C₇H₆F₅N₃
• MW: 227.134658336639
• CID: 4849038
• Update Time: 2025-05-23

3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F5N3/c8-6(9)3-2(13)1-15-5(4(3)14)7(10,11)12/h1,6H,13-14H2
• InChI Key： IJQBVDMBQFACBS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 1
• Topological Polar Surface Area: 64.9

Additional information on 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806783-55-0, known as 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with amino groups at positions 3 and 5, a difluoromethyl group at position 4, and a trifluoromethyl group at position 2. These substituents contribute to its distinctive chemical properties and potential applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substituents. The presence of amino groups at positions 3 and 5 introduces nucleophilic character to the molecule, while the difluoromethyl and trifluoromethyl groups at positions 4 and 2, respectively, add electron-withdrawing effects due to the electronegativity of fluorine atoms. This combination of functional groups makes the compound highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the potential of 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine in various applications. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds. The amino groups on the pyridine ring can act as nucleophiles in various condensation reactions, enabling the construction of complex molecular architectures. Additionally, the electron-withdrawing groups enhance the reactivity of the molecule, making it suitable for use in organocatalytic reactions.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable starting point for designing bioactive agents. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated that derivatives of this compound can modulate kinase activity, suggesting its potential in anticancer drug development.

The synthesis of 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitution reactions to introduce the desired functional groups. The introduction of amino groups is often achieved through reductive amination or nucleophilic aromatic substitution methods. The placement of difluoromethyl and trifluoromethyl groups requires precise control over reaction conditions to ensure regioselectivity.

One area where this compound has shown significant potential is in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as an electron-deficient component in donor-acceptor systems, which are essential for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The electron-withdrawing nature of the trifluoromethyl group enhances charge separation efficiency in these systems.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reaction mechanisms under various conditions. These studies have been instrumental in guiding experimental efforts toward optimizing its synthesis and exploring new applications.

In terms of environmental impact and safety considerations, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Results indicate that it exhibits low acute toxicity under standard test conditions; however, long-term ecological effects require further investigation. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

Looking ahead, ongoing research aims to expand the utility of 3,5-Diamino-4-(difluoromethyl)-2-(trifluoromethyl)pyridine into emerging areas such as green chemistry and sustainable materials development. Its ability to participate in catalytic cycles under mild conditions makes it a promising candidate for eco-friendly chemical processes.

In conclusion, 3,5-Diamino-4-(diffluromethy)-2-triflourmethy pyridin (CAS No:1806783-55-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research directions while addressing contemporary challenges in medicine and materials science.